Cas no 138982-67-9 (Ziprasidone hydrochloride monohydrate)

• Product Name: Ziprasidone hydrochloride monohydrate
• CAS No: 138982-67-9
• MF: C₂₁H₂₄Cl₂N₄O₂S
• MW: 467.411861419678
• MDL: MFCD00921885
• CID: 64569
• PubChem ID: 253661772
• Update Time: 2025-05-24

Ziprasidone hydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• 5-(2-(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-one hydrochloride hydrate
• ZIPRASITONE HCl MONOHYDRATE
• 5-(2-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-one hydrochloride hydrate
• Ziprasidone Hydrochloride Monohydrate
• CP 88059
• Ziprasidone
• Ziprasidone (hydrochloride hydrate)
• Ziprasidone (hydrochloride monohydrate)
• Ziprasidone Hydrochl
• Ziprasidone hydrochloride
• 5-[2-[4-(1,2-Benzisothiazol-3yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one hydrochloride
• CP-88059
• Geodon
• 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one Hydrochloride Monohydrate
• Zeldox
• Ziprasidone [INN:BAN]
• Ziprasidone mesylate trihydrate
• 6UKA5VEJ6X
• C21H21ClN4OS
• ziprazidone
• DSSTox_CID_3753
• DSSTox_RID_77186
• 5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one
• DSSTox_GSID_23753
• 2H-Indol-2-one, 5-[2-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-
• ziprasidonum
• ziprasidona
• 5-(2-(4-(benzo[d]isothiazol-3-yl)
• CP 88059 hydrochloride monohydrate
• AKOS015961662
• CP-88059-1
• Ziprasidone HCl monohydrate
• CHEBI:32314
• ZIPRASIDONE HYDROCHLORIDE MONOHYDRATE [EP MONOGRAPH]
• Ziprasidone hydrochloride [USAN:USP]
• NCGC00261710-01
• D01939
• ZIPRASIDONE HYDROCHLORIDE MONOHYDRATE [MI]
• 5-(2-(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-onehydrochloridehydrate
• ZIPRASIDONE HYDROCHLORIDE [USP-RS]
• Ziprasidone hydrochloride [USAN]
• 5-(2-(4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-2-indolinone monohydrochloride, monohydrate
• NCGC00186050-01
• 2H-INDOL-2-ONE, 5-(2-(4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL)ETHYL)-6-CHLORO-1,3-DIHYDRO-, HYDROCHLORIDE, HYDRATE (1:1:1)
• Ziprasidone hydrochloride (USP)
• ZCBZSCBNOOIHFP-UHFFFAOYSA-N
• MFCD00921885
• ziprasidone hydrochloride, monohydrate
• ZIPRASIDONE HYDROCHLORIDE [VANDF]
• BZ164577
• CHEMBL1375743
• Ziprasidone hydrochloride monohydrate, >=98% (HPLC), solid
• ZIPRASIDONE HYDROCHLORIDE [MART.]
• Ziprasidone Hydrochloride Monohydrate 1.0 mg/ml in Methanol (as anhydrous free base)
• CCG-222329
• Ziprasidone for system suitability 1, European Pharmacopoeia (EP) Reference Standard
• ZIPRASIDONE HYDROCHLORIDE [USP MONOGRAPH]
• DTXSID00160855
• ZIPRASIDONE HYDROCHLORIDE [ORANGE BOOK]
• CP-880591
• CP-88059-01
• NS00076136
• 2H-Indol-2-one, 5-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-1,3-dihydro-, monohydrochloride, monohydrate
• ME-2112
• CS-1198
• ZIPRASIDONE HYDROCHLORIDE [WHO-DD]
• Ziprasidone hydrochloride, United States Pharmacopeia (USP) Reference Standard
• UNII-216X081ORU
• 216X081ORU
• Geodon (TN)
• 5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one;hydrate;hydrochloride
• T71751
• FT-0600387
• CP-88,059-1
• Ziprasidone hydrochloride monohydrate- Bio-X
• Q27114865
• Ziprasidone hydrochloride hydrate (JAN)
• 2H-Indol-2-one, 5-[2-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-, hydrochloride, hydrate (1:1:1)
• 138982-67-9
• BCP29919
• CP 88,059-1
• ZIPRASIDONE HYDROCHLORIDE HYDRATE [JAN]
• J-007206
• Ziprasidone for system suitability 2, European Pharmacopoeia (EP) Reference Standard
• Ziprasidone HCl hydrate
• 5-(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-one hydrochloride monohydrate
• AS-16359
• Ziprasidone Hydrochloride Monohydrate;CP88059; CP-88059; CP 88059; CP-88,059; CP-88,059-01
• ZIPRASIDONE HYDROCHLORIDE HYDRATE
• Tox21_501025
• Ziprasidone hydrochloride monohydrate, European Pharmacopoeia (EP) Reference Standard
• 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one, hydrochloride, hydrate (1:1:1)
• LP01025
• SCHEMBL122875
• HY-17407
• Ziprasidone HCl
• ZIPRASIDONE HYDRATE HYDROCHLORIDE
• Ziprasidone hydrochloride monohydrate

• MDL： MFCD00921885
• Inchi： 1S/C21H21ClN4OS.ClH.H2O/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)28-24-21;;/h1-4,11,13H,5-10,12H2,(H,23,27);1H;1H2
• InChI Key： ZCBZSCBNOOIHFP-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CC(N2)=O)C=C1CCN1CCN(C2C3C=CC=CC=3SN=2)CC1.Cl.O

Computed Properties

• Exact Mass: 466.10000
• Monoisotopic Mass: 466.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 76.7

Experimental Properties

• Color/Form: No data available
• Melting Point: 300 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: >10mg/mL
• PSA: 85.94000
• LogP: 4.68760
• Merck: 10171
• Color/Form: 1.0 mg/mL in methanol
• Vapor Pressure: No data available

Ziprasidone hydrochloride monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H373
• Warning Statement： P260-P280
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Safety Instruction： S24/25; S36; S26
• RTECS：NM3241200
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Ziprasidone hydrochloride monohydrate

Ziprasidone Hydrochloride Monohydrate: A Comprehensive Overview

Ziprasidone hydrochloride monohydrate, with the CAS number 138982-67-9, is a second-generation antipsychotic agent that has gained significant attention in the field of psychiatry due to its unique pharmacological profile and therapeutic benefits. This compound is primarily used in the treatment of schizophrenia and other psychotic disorders, offering a balanced approach to symptom management while minimizing certain side effects associated with first-generation antipsychotics.

The chemical structure of Ziprasidone hydrochloride monohydrate is characterized by its atypical dopamine and serotonin receptor antagonism, which contributes to its efficacy in addressing both positive and negative symptoms of schizophrenia. Recent studies have highlighted its ability to modulate glutamatergic transmission, further underscoring its potential as a multi-targeted therapeutic agent. This property not only enhances its efficacy but also positions it as a promising candidate for the treatment of treatment-resistant schizophrenia.

One of the most notable advancements in the research surrounding Ziprasidone hydrochloride monohydrate is its role in reducing metabolic side effects, which are often a concern with other antipsychotic medications. Clinical trials have demonstrated that this compound has a lower propensity to induce weight gain and lipid abnormalities, making it a favorable option for patients at risk of metabolic syndrome. These findings have been corroborated by several meta-analyses, which emphasize the importance of individualized treatment approaches in psychiatry.

In addition to its primary indications, recent investigations have explored the potential of Ziprasidone hydrochloride monohydrate in treating bipolar disorder and other mood disorders. Its efficacy in stabilizing mood swings and reducing manic episodes has been documented in multiple studies, suggesting its broader applicability in mental health care. Furthermore, research into its pharmacokinetics has revealed that it has a relatively short half-life, allowing for flexible dosing regimens and reducing the risk of drug accumulation.

The development of Ziprasidone hydrochloride monohydrate represents a significant milestone in antipsychotic therapy, particularly with regard to its safety profile and tolerability. Unlike traditional antipsychotics, it exhibits minimal extrapyramidal side effects (EPS), which are often cited as barriers to long-term adherence to medication regimens. This characteristic has made it a preferred choice for patients who are sensitive to EPS or have experienced adverse effects with other medications.

Recent advancements in drug delivery systems have also opened new avenues for improving the therapeutic outcomes of Ziprasidone hydrochloride monohydrate. For instance, studies on extended-release formulations aim to enhance patient compliance by reducing the frequency of dosing. These innovations are expected to further solidify its position as a cornerstone in the management of psychotic disorders.

In conclusion, Ziprasidone hydrochloride monohydrate (CAS No: 138982-67-9) stands out as a versatile and effective antipsychotic agent with a robust evidence base supporting its use across various psychiatric conditions. Its unique pharmacological properties, favorable safety profile, and ongoing research into novel formulations continue to expand its therapeutic potential, making it an indispensable tool in modern psychiatry.